4-Hydroxybenzene-1,2-disulfonamide

• Molecular Formula: C6H8N2O5S2
• Molecular Weight: 252.3 g/mol
• IUPAC Name: 4-hydroxybenzene-1,2-disulfonamide
• InChI: InChI=1S/C6H8N2O5S2/c7-14(10,11)5-2-1-4(9)3-6(5)15(8,12)13/h1-3,9H,(H2,7,10,11)(H2,8,12,13)
• InChI Key: FBADWWOWDYICJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)S(=O)(=O)N)S(=O)(=O)N

Description

4-Hydroxybenzene-1,2-disulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with a hydroxyl (-OH) group at position 4 and two sulfonamide (-SO₂NH₂) groups at positions 1 and 2. Sulfonamides are historically significant as antimicrobial agents, inhibiting bacterial folate synthesis via dihydropteroate synthase (DHPS) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Hydroxybenzene-1,2-disulfonamide typically involves the sulfonation of hydroxybenzene derivatives. One common method includes the reaction of hydroxybenzene with chlorosulfonic acid, followed by the introduction of ammonia to form the sulfonamide groups. The reaction conditions often require controlled temperatures and the use of solvents to facilitate the process.

Industrial Production Methods: Industrial production of 4-Hydroxybenzene-1,2-disulfonamide may involve large-scale sulfonation processes using advanced reactors and continuous flow systems. These methods ensure high yields and purity of the final product, making it suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: 4-Hydroxybenzene-1,2-disulfonamide undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones.

Reduction: The sulfonamide groups can be reduced to amines under specific conditions.

Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Reagents like halogens or nitrating agents under acidic conditions.

Major Products Formed:

Oxidation: Quinones and related compounds.

Reduction: Amines and other reduced derivatives.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

4-Hydroxybenzene-1,2-disulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: Investigated for its potential antibacterial and antifungal properties.

Medicine: Explored for its role in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Hydroxybenzene-1,2-disulfonamide involves its interaction with specific molecular targets, such as enzymes. The sulfonamide groups can inhibit enzyme activity by mimicking the substrate or binding to the active site. This inhibition can disrupt metabolic pathways and lead to various biological effects.

Comparison with Similar Compounds

Table 1: Comparative Physicochemical Data

Property	4-Hydroxybenzene-1,2-disulfonamide	2-N-Cyclohexyl-2-N-methylbenzene-1,2-disulfonamide	4-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)benzene-1-sulfonamide
Molecular Weight (g/mol)	265.25*	332.44	314.36
Water Solubility	High	Low	Moderate
Key Functional Groups	-OH, -SO₂NH₂	-SO₂N(Cyclohexyl)(CH₃)	-SO₂NH₂, Isoxazole
Antimicrobial Activity	Theoretical	Not reported	Confirmed

*Calculated based on molecular formula.

Notes

• Limitations : Direct data on 4-Hydroxybenzene-1,2-disulfonamide is absent in the provided evidence; comparisons rely on structurally related compounds.
• Sources : References provide critical insights into sulfonamide derivatives, while highlights industrial relevance of sulfonate analogs.